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This guide provides essential technical data on Fmoc-3-Pal-OH (N-a-Fmoc-3-(3'-pyridyl)-L-

alanine), a specialized amino acid derivative frequently utilized in peptide synthesis and drug

development. Its unique pyridyl side chain offers distinct properties for modifying peptide

structure and function.

Core Molecular Data

The fundamental physicochemical properties of Fmoc-3-Pal-OH are summarized below. This

data is critical for accurate experimental planning, including reaction stoichiometry and

analytical characterization.

Parameter Value Reference

Molecular Weight 388.42 g/mol [1112][3]

Molecular Formula C23H20N204 [1112][3]

CAS Number 175453-07-3 [L1121131[41[5]
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Fmoc-3-Pal-OH is recognized as an alanine derivative.[1][2] In research, the substitution of
phenylalanine and tyrosine residues with 3-pyridylalanine has been shown to enhance the
aqueous solubility of certain peptides.[4]

It is important to distinguish the L-form (CAS 175453-07-3) from the D-form, Fmoc-D-3-Pal-OH,
which has a different CAS number (142994-45-4).[6][7]

Experimental Considerations

Storage and Handling: For long-term stability, Fmoc-3-Pal-OH powder should be stored at
-20°C.[2] For shorter periods, storage at 4°C is acceptable.[2] When in solvent, it is
recommended to store solutions at -80°C for up to six months or -20°C for up to one month.[2]
The compound is typically supplied as a solid.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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